4-[(3-Chlorophenyl)sulfanyl]-3-({[(isopropylamino)carbonyl]amino}sulfonyl)pyridine

• Molecular Formula: C15H16ClN3O3S2
• Molecular Weight: 385.9 g/mol
• IUPAC Name: 1-[4-(3-chlorophenyl)sulfanylpyridin-3-yl]sulfonyl-3-propan-2-ylurea
• InChI: InChI=1S/C15H16ClN3O3S2/c1-10(2)18-15(20)19-24(21,22)14-9-17-7-6-13(14)23-12-5-3-4-11(16)8-12/h3-10H,1-2H3,(H2,18,19,20)
• InChI Key: ROSLIHIEXCQRSU-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)NS(=O)(=O)C1=C(C=CN=C1)SC2=CC(=CC=C2)Cl

Description

4-[(3-Chlorophenyl)sulfanyl]-3-({[(isopropylamino)carbonyl]amino}sulfonyl)pyridine is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of a specific protein, which has been linked to various diseases such as cancer and inflammation.

Mechanism of Action

The compound inhibits BTK by binding to the ATP-binding site of the protein, thereby preventing its activation. This leads to the inhibition of downstream signaling pathways, which are responsible for the pathogenesis of various diseases.
Biochemical and Physiological Effects:
The compound has been found to have significant biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and reduce inflammation in preclinical studies. The compound has also been found to have a favorable pharmacokinetic profile, which makes it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is readily available, easy to synthesize, and has a high purity. However, the compound has some limitations as well. It is highly reactive and requires careful handling. It also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the research of this compound. One direction is to explore its potential for the treatment of autoimmune disorders, such as rheumatoid arthritis and multiple sclerosis. Another direction is to investigate its potential for the treatment of viral infections, such as COVID-19. Additionally, the compound can be further optimized to improve its pharmacokinetic properties and reduce its toxicity. Overall, the compound has significant potential for the development of novel therapeutics for various diseases.

Synthesis Methods

The synthesis of 4-[(3-Chlorophenyl)sulfanyl]-3-({[(isopropylamino)carbonyl]amino}sulfonyl)pyridine involves the reaction of 3-chlorothiophene-2-carboxylic acid with isopropylamine, followed by the reaction with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-amino-3-nitropyridine in the presence of a base to yield the final product.

Scientific Research Applications

The compound has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of a protein called Bruton's tyrosine kinase (BTK), which is involved in the pathogenesis of various diseases such as cancer, autoimmune disorders, and inflammation. The compound has shown promising results in preclinical studies for the treatment of these diseases.